Tenure adhesive

• CAS No.: 130254-77-2
• Molecular Formula: C14H19NO2
• Synonyms: Tenure adhesive

Description

Tenure adhesive is a dentin adhesive system primarily used in dental restorations, particularly for cervical Class V composite restorations. Developed to enhance bonding durability and marginal integrity, Tenure employs a combination of chemical adhesion and micromechanical retention mechanisms. Its formulation is designed to optimize interfacial stability between the composite material and tooth structure, reducing clinical microleakage—a critical factor in restoration longevity .

Key characteristics of this compound include:

• Micromechanical Retention: Acid etching of the enamel margin is integral to its application, creating surface irregularities for improved mechanical interlocking.
• Clinical Performance: Long-term studies demonstrate superior retention rates compared to early-generation adhesives like Tripton, with only 1 debonded restoration observed over a 2-year period in clinical trials .
• Composition: While specific proprietary components are undisclosed, its design emphasizes compatibility with dentin collagen and resin monomers, ensuring cohesive bonding under moist conditions .

Comparison with Similar Compounds

Key Findings:

Shear Strength : Tenure exhibits comparable wet shear strength (≥15 MPa) to modern bio-based adhesives like CSC-G (Table 3 in ). However, its reliance on enamel etching distinguishes it from self-etch systems, which often sacrifice bond strength for simplicity .

Clinical Longevity : Tenure outperforms Tripton in retention and microleakage prevention, attributed to its mandatory enamel etching protocol. This step ensures micromechanical retention, which remains indispensable for clinical success .

Environmental Resistance : Unlike adhesives prone to hydrolysis (e.g., solvent-based systems), Tenure maintains interfacial stability under oral fluids. However, its performance may degrade if surface preparation is inadequate .

Critical Analysis of Contradictory Evidence

While laboratory studies often fail to predict clinical outcomes accurately , Tenure’s superiority in real-world applications highlights the limitations of in vitro bond strength tests. For instance, adhesive systems with high laboratory-measured bond strength (e.g., Universal Adhesive X) may underperform clinically due to dynamic oral conditions . This discrepancy underscores the necessity of long-term clinical validation, as exemplified by Tenure’s 1994 trial data .

Q & A

Q. How can interdisciplinary teams mitigate communication barriers in this compound research?

• Methodological Answer : Establish a shared glossary of terms (e.g., "curing kinetics," "interphase region") to align terminology across chemistry, materials science, and engineering disciplines. Use collaborative platforms (e.g., LabArchives) for real-time data sharing. Schedule cross-training sessions to familiarize team members with analytical techniques (e.g., rheometry, DSC) .

Tables for Reference

Q. Table 1. Key Parameters for this compound Testing

Parameter	Measurement Technique	Standard Protocol
Tensile Strength	Universal Testing Machine	ASTM D638
Glass Transition (Tg)	Differential Scanning Calorimetry	ISO 11357-2
Fatigue Resistance	Cyclic Load Testing	ASTM D3166

Q. Table 2. Common Contradictions in Adhesive Research

Contradiction	Proposed Resolution
Variable curing times affect outcomes	Standardize curing protocols across labs
Substrate roughness impacts adhesion	Publish surface roughness metrics (Ra, Rz)

Notes

• Citations : Ensure all references adhere to journal-specific guidelines (e.g., ACS, APA) and avoid abbreviations in chemical names.
• Data Availability : Share datasets via repositories like Dryad or Figshare to enhance reproducibility .
• Conflict Resolution : Document unresolved questions in limitations sections and propose follow-up studies .